Cas no 3739-81-9 (1-Methyl-1,2-dihydropyrimidin-2-one)

1-Methyl-1,2-dihydropyrimidin-2-one structure
3739-81-9 structure
Product Name:1-Methyl-1,2-dihydropyrimidin-2-one
CAS No:3739-81-9
MF:C5H6N2O
MW:110.11394071579
CID:312017
PubChem ID:138031
Update Time:2025-04-19

1-Methyl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Methylpyrimidin-2(1H)-one
    • 1-METHYL-2(1H)-PYRIMIDINONE
    • 1-methylpyrimidin-2-one
    • 2(1H)-Pyrimidinone,1-methyl-
    • 1-Methyl-1H-pyrimidin-2-one
    • 1-Methyl-2-oxo-pyrimidine
    • 1-methyl-2-pyrimidinone
    • 1-methyl-2-pyrimidone
    • 1-methylpyrimidin-4(1H)-one
    • 1-methyl-pyrimidine-2-one
    • 2(1H)Pyrimidinone,1-methyl
    • 1-methyl-1,2-dihydropyrimidin-2-one
    • NSC 193514
    • AC-907/30003031
    • NSC-193514
    • 3739-81-9
    • 2(1H)-Pyrimidinone, 1-methyl-
    • 1,2-Dihydropyrimidin-2-one, 1-methyl-
    • SB56450
    • DTXSID30190827
    • 1-Methyl-2(1H)-pyrimidinone #
    • PNC2W7R47V
    • SCHEMBL724529
    • NSC193514
    • EN300-189743
    • Z1198218328
    • 2(1H)Pyrimidinone,1-methyl-
    • AT19342
    • AKOS006330117
    • 1-Methyl-2-pyrimidinone; 1-Methyl-2-pyrimidone; NSC 193514; 1-Methyl-2(1H)-pyrimidinone
    • pyrimidine, 1,2-dihydro-1-methyl-2-oxo-
    • 1-Methyl-1,2-dihydropyrimidin-2-one
    • Inchi: 1S/C5H6N2O/c1-7-4-2-3-6-5(7)8/h2-4H,1H3
    • InChI Key: LQKMCBPMBNUKSU-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=CN1C

Computed Properties

  • Exact Mass: 110.04800
  • Monoisotopic Mass: 110.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7A^2
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.14
  • Boiling Point: 180.6°Cat760mmHg
  • Flash Point: 63°C
  • Refractive Index: 1.552
  • PSA: 34.89000
  • LogP: -0.21970

1-Methyl-1,2-dihydropyrimidin-2-one Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1,2-dihydropyrimidin-2-one Pricemore >>

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